Cas no 72894-16-7 (Propanedioic acid,2-heptyl-, 1,3-dimethyl ester)

• Product Name: Propanedioic acid,2-heptyl-, 1,3-dimethyl ester
• CAS No: 72894-16-7
• MF: C₁₂H₂₂O₄
• MW: 230.300684452057
• CID: 573532
• PubChem ID: 166347
• Update Time: 2025-04-19

Propanedioic acid,2-heptyl-, 1,3-dimethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid,2-heptyl-, 1,3-dimethyl ester
• dimethyl 2-heptylpropanedioate
• DIMETHYL HEPTYLMALONATE
• dimethyl 2-heptylmalonate
• EINECS 276-968-5
• heptyl-malonic acid dimethyl ester
• Heptylmalonsaeure-dimethylester
• n-Heptylmalonsaeuredimethylester
• Propanedioic acid,heptyl-,dimethyl ester
• DIMETHYL N-HEPTYLMALONATE
• Propanedioic acid, 2-heptyl-, 1,3-dimethyl ester
• DTXSID6072633
• NS00037423
• Propanedioic acid, heptyl-, dimethyl ester
• 72894-16-7
• Dimethyl heptylamalonate
• SCHEMBL2944230

• Inchi： 1S/C12H22O4/c1-4-5-6-7-8-9-10(11(13)15-2)12(14)16-3/h10H,4-9H2,1-3H3
• InChI Key： UPVFLKZRQSPLQQ-UHFFFAOYSA-N
• SMILES： O(C)C(C(C(=O)OC)CCCCCCC)=O

Computed Properties

• Exact Mass: 230.15200
• Monoisotopic Mass: 230.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 10
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 0.984
• Boiling Point: 263.3°C at 760 mmHg
• Flash Point: 116.5°C
• Refractive Index: 1.435
• PSA: 52.60000
• LogP: 2.30910